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Compound of Interest

Compound Name: 1-(2-Fluorophenyl)piperazine

Cat. No.: B089578

An In-depth Technical Guide to the Safety and Handling of 1-(2-Fluorophenyl)piperazine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-(2-
Fluorophenyl)piperazine, a chemical compound frequently used in pharmaceutical research
and development. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment and minimizing potential health risks.

Hazard Identification and Classification

1-(2-Fluorophenyl)piperazine is classified as a hazardous substance. The following tables
summarize its hazard classifications and statements according to the Globally Harmonized
System (GHS).

Table 1: GHS Hazard Classification
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Irritation Category 2
Eye Irritation Category 2A

Specific Target Organ Toxicity - Single Exposure  Category 3 (Respiratory system)

Table 2: Hazard and Precautionary Statements
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Type Code Statement
Hazard H302 Harmful if swallowed.[1]
Hazard H312 Harmful in contact with skin.[1]
Hazard H315 Causes skin irritation.[1][2]
Causes serious eye irritation.
Hazard H319
[1][2]
Hazard H332 Harmful if inhaled.[1]
May cause respirato
Hazard H335 o Y ) P i
irritation.[2][3]
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapours/sp
ray.[1][2][4]
) Wash skin thoroughly after
Precautionary P264 )
handling.[1][2][5]
] Do not eat, drink or smoke
Precautionary P270 ] )
when using this product.[1][5]
) Use only outdoors or in a well-
Precautionary P271 )
ventilated area.[1][2]
Wear protective
] gloves/protective clothing/eye
Precautionary P280

protection/face protection.[1][2]

[4115]

IF SWALLOWED: Call a
Precautionary P301+P312 POISON CENTER/doctor if

you feel unwell.

IF ON SKIN: Wash with plenty

Precautionary P302+P352
of water.[1][2][5]

Precautionary P304+P340 IF INHALED: Remove person

to fresh air and keep
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comfortable for breathing.[1][2]
[5]

IF IN EYES: Rinse cautiously

with water for several minutes.
Precautionary P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][3]

Precautionary P330 Rinse mouth.[1][5]

Take off contaminated clothing

Precautionary P362+P364 and wash it before reuse.[1][2]
[5]

Store in a well-ventilated
Precautionary P403+P233 place. Keep container tightly
closed.[1][2]

Precautionary P405 Store locked up.[1][2][5]

Dispose of contents/container

to an appropriate treatment
Precautionary P501 and disposal facility in

accordance with applicable

laws and regulations.[1][2][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.

Table 3: Physical and Chemical Properties
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Property Value

Molecular Formula C1oH13FN2

Molecular Weight 180.22 g/mol [6]

Physical State Solid or Liquid[4][7]

Boiling Point 150 °C at 3 mmHgJ6]

Density 1.141 g/mL at 25 °C[6]

Flash Point 113 °C (235.4 °F) - closed cupl6]
Refractive Index n20/D 1.556]6]

Experimental Protocols: Safety and Handling
Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling 1-(2-
Fluorophenyl)piperazine. The following PPE is recommended:

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory.[2]

» Hand Protection: Wear chemical-impermeable gloves that have been inspected prior to use.

[1]3]

» Skin and Body Protection: A lab coat or other suitable protective clothing should be worn.[2]
For larger quantities or where there is a risk of splashing, a chemical-resistant apron or suit
may be necessary.

» Respiratory Protection: In case of inadequate ventilation, or when dust or aerosols may be
generated, a NIOSH-approved respirator with an appropriate filter (e.g., type ABEK
(EN14387) respirator filter) should be used.[2]

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.[2][5]

o Avoid the formation of dust and aerosols.[1][3][8]
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e Avoid contact with skin, eyes, and clothing.[1][2][3]

» Do not eat, drink, or smoke in areas where the chemical is handled.[1][2]

e Wash hands thoroughly after handling.[2][3]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

o Store locked up.[1][2][5]

Emergency Procedures
First Aid Measures

Table 4: First Aid Protocols
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Exposure Route Protocol

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If the victim is not
) breathing, provide artificial respiration. Seek
Inhalation . . . .
immediate medical attention.[1][2] Do not use
mouth-to-mouth resuscitation if the victim

ingested or inhaled the chemical.[1]

Immediately remove contaminated clothing.
Skin Contact Wash the affected area with plenty of soap and

water. Seek medical attention.[1][2]

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper
Eye Contact and lower eyelids. Remove contact lenses if

present and easy to do so. Continue rinsing.

Seek immediate medical attention.[1][2]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , - .
unconscious person. Call a physician or Poison

Control Center immediately.[1][2]

Accidental Release

In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the area.[1][3]

e Ventilate: Ensure adequate ventilation.[1][3]

» Contain: Prevent further leakage or spillage if it is safe to do so.[8] Do not let the product
enter drains.[3]

o Absorb: For small spills, absorb with an inert, non-combustible material (e.g., sand, earth,
vermiculite) and place in a suitable container for disposal.[3]

e Clean-up: Decontaminate the spill area.
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» Dispose: Dispose of the waste in accordance with local, state, and federal regulations.[1]

Fire Fighting
e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[1][2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][2]

Visualizations
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General Handling Workflow for 1-(2-Fluorophenyl)piperazine
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Click to download full resolution via product page

Caption: General handling workflow for 1-(2-Fluorophenyl)piperazine.
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First Aid Response to Exposure

Inhalation

Move to Fresh Air

Skin Contact Eye Contact Ingestion

Provide Oxygen if Breathing is Difficult Remove Contaminated Clothing Rinse with Water for 15 minutes

'

| Remove Contact Lenses if Possible |

Rinse Mouth with Water

Give Atrtificial Respiration if Not Breathing Wash with Soap and Plenty of Water Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid response workflow for exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-(2-Fluorophenyl)piperazine safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089578#1-2-fluorophenyl-piperazine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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